Cas no 137172-64-6 ((3R,4S)-1-benzyl-4-methylpyrrolidin-3-ol)

• Product Name: (3R,4S)-1-benzyl-4-methylpyrrolidin-3-ol
• CAS No: 137172-64-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 3715836
• PubChem ID: 15934760
• Update Time: 2025-04-22

(3R,4S)-1-benzyl-4-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-methyl-1-(phenylmethyl)-, (3R,4S)-
• (3R,4S)-1-benzyl-4-methylpyrrolidin-3-ol
• TRANS-1-BENZYL-4-METHYL-PYRROLIDIN-3-OL
• 137172-64-6
• CS-0058397
• Rel-(3R,4S)-1-benzyl-4-methylpyrrolidin-3-ol
• MFCD18432643
• 144124-87-8
• NTDFIGIMQABQLD-JQWIXIFHSA-N
• (3R,4S)-1-Benzyl-3-hydroxy-4-methylpyrrolidine
• SCHEMBL500287

• Inchi： 1S/C12H17NO/c1-10-7-13(9-12(10)14)8-11-5-3-2-4-6-11/h2-6,10,12,14H,7-9H2,1H3/t10-,12-/m0/s1
• InChI Key： NTDFIGIMQABQLD-JQWIXIFHSA-N
• SMILES： O[C@H]1CN(CC2C=CC=CC=2)C[C@@H]1C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines